BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties
and Analytical Applications of 2-NP-AMOZ-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-NP-AMOZ-d5

Cat. No.: B565697

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-NP-AMOZ-d5, a deuterated internal standard crucial for the accurate
guantification of the nitrofuran metabolite AMOZ. The document details experimental protocols
for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, including
the derivatization of AMOZ to 2-NP-AMOZ. Furthermore, it contextualizes the importance of
this analytical standard by illustrating the metabolic pathway of the parent drug, furaltadone.

Core Physicochemical Properties

2-NP-AMOZ-d5, with the CAS Number 1173097-59-0, is the deuterated form of 2-NP-AMOZ,
the derivatized metabolite of the banned nitrofuran antibiotic, furaltadone.[1] Its stable isotope
label makes it an ideal internal standard for quantitative analysis, as it co-elutes with the non-
labeled analyte but is distinguishable by its mass-to-charge ratio in mass spectrometry.[2][3]

Physical and Chemical Data

The following tables summarize the key physical and chemical properties of 2-NP-AMOZ-d5.
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Identifier Value

4,4,5-trideuterio-5-[dideuterio(morpholin-4-
) methyl]-3-[(E)-(2-

IUPAC Name y.) YFS-ER ] ) o
nitrophenyl)methylideneamino]-1,3-oxazolidin-2-
one[1]

CAS Number 1173097-59-0[1]

Molecular Formula C15H13DsN4Os

Molecular Weight 339.36 g/mol
1S/C15H18N405/c20-15-18(11-13(24-15)10-

inchi 17-5-7-23-8-6-17)16-9-12-3-1-2-4-

n
14(12)19(21)22/h1-4,9,13H,5-8,10-11H2/b16-
9+/i10D2,11D2,13D
[2H]IC([2H])

SMILES (N1CCOCC1)C2([2H])OC(=O)N(\N=C\c3cccee3

~-INVALID-LINK--=0)C2([2H])[2H]

Computed Physicochemical Properties Value
XLogP3 1.1
Topological Polar Surface Area 100 A2
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor Count 7
Rotatable Bond Count 4

Storage and Handling

2-NP-AMOZ-d5 is typically supplied as a neat solid and should be stored at +20°C. It is

classified as a combustible solid. Standard personal protective equipment, including a dust

mask, eye shields, and gloves, should be used when handling the compound.
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Metabolic Pathway of the Parent Compound:
Furaltadone

The presence of 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ) in animal-derived food
products is an indicator of the illegal use of the nitrofuran antibiotic furaltadone. Furaltadone is
rapidly metabolized in vivo, and its tissue-bound metabolite, AMOZ, is the target analyte for
monitoring purposes.

Metabolism in vi AMOZ
Furaltadone SanouST N VIVO (3-amino-5-morpholinomethyl-
2-oxazolidinone)

Click to download full resolution via product page

Metabolic conversion of Furaltadone to its tissue-bound metabolite, AMOZ.

Experimental Protocols: Quantification of AMOZ

The standard method for the detection and quantification of AMOZ in biological matrices
involves the use of 2-NP-AMOZ-d5 as an internal standard in an LC-MS/MS assay. This
requires an initial acid hydrolysis step to release the tissue-bound AMOZ, followed by
derivatization with 2-nitrobenzaldehyde to form 2-NP-AMOZ, which is then analyzed.

Sample Preparation and Derivatization

The following protocol is a representative method for the extraction and derivatization of AMOZ
from animal tissues.

Homogenization: Homogenize a known amount of tissue sample.

Acid Hydrolysis: Add hydrochloric acid to the homogenized sample to release the protein-
bound AMOZ. Incubate the mixture.

Neutralization: Adjust the pH of the sample with a suitable base.

Derivatization: Add 2-nitrobenzaldehyde solution to the sample. This reaction converts AMOZ
to 2-NP-AMOZ. Incubate the mixture.
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» Extraction: Perform a liquid-liquid extraction using a solvent such as ethyl acetate.

» Evaporation and Reconstitution: Evaporate the organic layer to dryness and reconstitute the
residue in the mobile phase for LC-MS/MS analysis.
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Workflow for the extraction and derivatization of AMOZ from tissue samples.
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LC-MS/MS Analysis

The following table outlines a typical set of parameters for the LC-MS/MS analysis of 2-NP-
AMOZ with 2-NP-AMOZ-d5 as the internal standard.

Parameter Value

LC Column C18 column (e.g., 100 mm x 2.1 mm, 1.7 um)
Mobile Phase A 2 mM Ammonium Formate in Water

Mobile Phase B Methanol

Flow Rate 0.30 mL/min

Injection Volume 10 pL

lonization Mode Electrospray lonization (ESI), Positive
Analysis Mode Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte Precursor lon (m/z) Product lon(s) (m/z)
2-NP-AMOZ 335 291, 127
2-NP-AMOZ-d5 (Internal
340.1 101.9
Standard)
Conclusion

2-NP-AMOZ-d5 is an indispensable tool for the reliable quantification of the furaltadone
metabolite, AMOZ, in various biological matrices. Its well-defined physicochemical properties
and established use as an internal standard in robust LC-MS/MS methods are critical for
regulatory monitoring and ensuring food safety. The experimental protocols and metabolic
context provided in this guide offer a comprehensive resource for researchers and analytical
scientists in the field of drug metabolism and residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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